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Landiolol vs. Esmolol at a Glance

Feature Landiolol Esmolol

β1-Selectivity 8x greater than esmolol [1] [2] [3] Baseline level of

selectivity [3]

Typical Starting
Dose

1 µg/kg/min [1] [2] 50 µg/kg/min [1] [2]

Typical Max Dose 10 µg/kg/min [1] [2] 200 µg/kg/min [1] [2]

Heart Rate
Reduction

More rapid and substantial (-40 ± 20 BPM) [1] [2] Less substantial (-30 ±
16 BPM) [1] [2]

Impact on Blood
Pressure

No significant reduction in Mean Arterial Pressure
(MAP) [1] [2] [4]

Significant reduction in
MAP [1] [2] [4]

Proposed Key
Advantage

Potent heart rate control without associated
hemodynamic deterioration (hypotension) [1] [2]
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Experimental Protocol for Comparison

For researchers designing studies on weaning failure, the methodology from the 2025 study provides a robust

model. The following diagram outlines the core workflow of this randomized, open-label trial.

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 5 Tech Support

https://www.smolecule.com/products/s527432?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Patient Population:
Post-vascular surgery adults in ICU

LVEF <40%, NYHA Class >II

Key Exclusions:
Contraindications to β-blockers

Cardiogenic shock
Severe bradycardia

Asthma

Randomization

Intervention

Landiolol Group (n=19)
Infusion: 1 µg/kg/min

Titrate up to 10 µg/kg/min

Primary Endpoint:
Incidence of hypotension

(MAP <60 mmHg)

Esmolol Group (n=20)
Infusion: 50 µg/kg/min

Titrate up to 200 µg/kg/min

Secondary Endpoints:
Heart rate, SAP, DAP, MAP, Rhythm
Bradycardia, pulmonary edema, etc.

Click to download full resolution via product page

Key Methodological Details:
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Study Design: Single-center, prospective, randomized, open-label [1] [2].

Population: The study enrolled 39 postoperative patients with cardiac dysfunction (mean left
ventricular ejection fraction of 36.6%) after major vascular surgery [1] [2].

Intervention: Drug infusions began at the start of the respiratory weaning procedure, without a
loading dose. Doses were titrated based on hemodynamic response [1] [2].

Monitoring: Hemodynamic parameters (heart rate, systolic, diastolic, and mean arterial pressure)
were recorded every minute up to 30 minutes after extubation [1] [2].

Key Considerations for Researchers

Mechanism of Action: Both esmolol and landiolol are ultra-short-acting, cardioselective β1-
adrenoceptor antagonists. Landiolol's higher β1-selectivity is believed to be the reason for its more

favorable profile regarding blood pressure stability [1] [2] [3].
Clinical Context: This evidence supports the use of landiolol specifically during the weaning and

extubation of ICU patients with pre-existing reduced ejection fraction, where tachycardia is poorly
tolerated but hypotension must be avoided [1] [2].

Broader Research Context: The use of beta-blockers like esmolol to facilitate weaning is also being
explored in other complex scenarios, such as weaning from veno-arterial extracorporeal membrane

oxygenation (VA-ECMO), by modulating neurohumoral activation and improving ventricular-arterial
coupling [5].
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To cite this document: Smolecule. [esmolol weaning failure alternative beta blockers]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b527432#esmolol-weaning-

failure-alternative-beta-blockers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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